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Introduction

Reactive oxygen species (ROS) are critical signaling molecules in the cardiovascular system.
However, excessive ROS production, a condition known as oxidative stress, is a key
contributor to the pathophysiology of numerous cardiovascular diseases, including
hypertension, heart failure, atherosclerosis, and diabetic cardiomyopathy. NADPH oxidase 2
(NOX2) is a major enzymatic source of ROS in the cardiovascular system, expressed in
cardiomyocytes, endothelial cells, fibroblasts, and inflammatory cells.[1][2][3] Pathological
stimuli such as angiotensin Il (Ang Il), saturated fatty acids (e.g., palmitate), and inflammatory
cytokines can activate NOX2, leading to a cascade of detrimental effects including
mitochondrial dysfunction, abnormal calcium handling, cellular hypertrophy, and fibrosis.[1][2]
[4][5] Consequently, the targeted inhibition of NOX2 presents a promising therapeutic strategy
for a range of cardiovascular disorders.

NOX2-IN-2 diTFA is a potent and specific inhibitor of NOX2. It disrupts the crucial protein-
protein interaction between the cytosolic subunit p47phox and the membrane-bound subunit
p22phox, a critical step for the assembly and activation of the NOX2 enzyme complex.[4][6]
With a Ki of 0.24 uM, NOX2-IN-2 diTFA offers a valuable tool for investigating the precise role
of NOX2-derived ROS in cardiovascular research and for the preclinical evaluation of NOX2
inhibition as a therapeutic modality.[4][6]
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Mechanism of Action

NOX2 is a multi-subunit enzyme complex. In its inactive state, the catalytic subunit, gp91phox
(NOX2), and p22phox are located in the plasma membrane, while the regulatory subunits,
including p47phox, p67phox, p40phox, and the small GTPase Rac, are in the cytosol. Upon
stimulation, p47phox is phosphorylated and translocates to the membrane, where it binds to
p22phox, initiating the assembly of the active enzyme complex.

NOX2-IN-2 diTFA is designed to specifically interrupt the binding of p47phox to p22phox. By
preventing this interaction, NOX2-IN-2 diTFA effectively blocks the assembly of the functional
NOX2 complex and subsequent production of superoxide and other ROS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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